Cas no 50272-96-3 (4-nitrobenzyl 2-(3-benzyl-7-oxo-4-thia-2,6-diazabicyclo[3.2.0]hept-2-en-6-yl)-3-methylbut-3-enoate)

• Product Name: 4-nitrobenzyl 2-(3-benzyl-7-oxo-4-thia-2,6-diazabicyclo[3.2.0]hept-2-en-6-yl)-3-methylbut-3-enoate
• CAS No: 50272-96-3
• MF: C₂₃H₂₁N₃O₅S
• MW: 451.49494433403
• CID: 1567842
• PubChem ID: 39563
• Update Time: 2025-10-30

4-nitrobenzyl 2-(3-benzyl-7-oxo-4-thia-2,6-diazabicyclo[3.2.0]hept-2-en-6-yl)-3-methylbut-3-enoate Chemical and Physical Properties

Names and Identifiers

• AEX
• 4-nitrobenzyl 2-(3-benzyl-7-oxo-4-thia-2,6-diazabicyclo[3.2.0]hept-2-en-6-yl)-3-methylbut-3-enoate
• (4-nitrophenyl)methyl 2-{3-benzyl-7-oxo-4-thia-2,6-diazabicyclo[3.2.0]hept-2-en-6-yl}-3-methylbut-3-enoate
• (4-nitrophenyl)methyl 2-(3-benzyl-7-oxo-4-thia-2,6-diazabicyclo[3.2.0]hept-2-en-6-yl)-3-methylbut-3-enoate
• 50272-96-3
• 4-Nitrobenzyl2-(3-benzyl-7-oxo-4-thia-2,6-diazabicyclo[3.2.0]hept-2-en-6-yl)-3-methylbut-3-enoate

• Inchi： 1S/C23H21N3O5S/c1-14(2)20(23(28)31-13-16-8-10-17(11-9-16)26(29)30)25-21(27)19-22(25)32-18(24-19)12-15-6-4-3-5-7-15/h3-11,19-20,22H,1,12-13H2,2H3
• InChI Key： VQOPKBVRTFJEKQ-UHFFFAOYSA-N
• SMILES： S1C(CC2C=CC=CC=2)=NC2C(N(C(C(=O)OCC3C=CC(=CC=3)[N+](=O)[O-])C(=C)C)C12)=O

Computed Properties

• Exact Mass: 451.12033
• Monoisotopic Mass: 451.120191
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 796
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 130
• XLogP3: 4.3

Experimental Properties

• Density: 1.39
• Boiling Point: 658.9°C at 760 mmHg
• Flash Point: 352.3°C
• Refractive Index: 1.675
• PSA: 102.11

Additional information on 4-nitrobenzyl 2-(3-benzyl-7-oxo-4-thia-2,6-diazabicyclo[3.2.0]hept-2-en-6-yl)-3-methylbut-3-enoate

Introduction to 4-nitrobenzyl 2-(3-benzyl-7-oxo-4-thia-2,6-diazabicyclo[3.2.0]hept-2-en-6-yl)-3-methylbut-3-enoate and Its Significance in Modern Chemical Biology

4-nitrobenzyl 2-(3-benzyl-7-oxo-4-thia-2,6-diazabicyclo[3.2.0]hept-2-en-6-yl)-3-methylbut-3-enoate, with the CAS number 50272-96-3, represents a compound of considerable interest in the field of chemical biology and pharmaceutical research. This intricate molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in drug discovery and molecular pharmacology. The compound's unique structural features, including the presence of a nitrobenzyl moiety and a bicyclic system with a thiazole ring, make it a promising candidate for further investigation.

The significance of this compound lies in its ability to interact with biological targets in novel ways. The nitrobenzyl group, known for its stability and reactivity, can serve as a versatile handle for chemical modifications, enabling the development of novel derivatives with tailored biological activities. Additionally, the bicyclic structure, specifically the 7-oxo-4-thia-2,6-diazabicyclo[3.2.0]hept-2-en core, introduces a level of complexity that is often associated with bioactive molecules. This structural motif has been implicated in various biological processes, making it a focal point for medicinal chemists seeking to design molecules with therapeutic potential.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in drug development. The thia-diazabicyclo[3.2.0]heptane scaffold, present in this compound, is particularly noteworthy due to its ability to mimic natural products and exhibit unique pharmacological properties. Studies have shown that such scaffolds can modulate enzyme activity and interfere with signaling pathways, making them valuable tools for investigating disease mechanisms and developing new treatments.

In the context of modern drug discovery, the nitrobenzyl ester functionality plays a crucial role in facilitating bioconjugation reactions. These reactions are essential for the synthesis of probes and therapeutics that require specific targeting or labeling. The stability of the nitrobenzyl group under various conditions makes it an ideal choice for applications where high reactivity is required without compromising structural integrity.

The synthesis of 4-nitrobenzyl 2-(3-benzyl-7-oxo-4-thia-2,6-diazabicyclo[3.2.0]hept-2-en-6-yl)-3-methylbut-3-enoate presents both challenges and opportunities for synthetic chemists. The complexity of the molecule necessitates careful planning and execution to ensure high yields and purity. However, the rewards of successful synthesis are significant, as this compound could serve as a key intermediate in the development of novel pharmaceuticals.

One area where this compound shows promise is in the field of proteolysis-targeting chimeras (PROTACs). PROTACs are designed to induce degradation of target proteins by recruiting them to the proteasome for degradation. The unique structural features of 4-nitrobenzyl 2-(3-benzyl-7-oxo-4-thia-2,6-diazabicyclo[3.2.0]hept-2-en-6-y1)-3-methylbut--enoate make it an attractive candidate for developing new PROTACs targeting challenging protein families.

Another emerging application is in the realm of kinase inhibition. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in diseases such as cancer and inflammation. The ability to design molecules that selectively inhibit specific kinases is crucial for developing effective therapeutics. The structural complexity of this compound suggests that it may be able to interact with kinase active sites in unique ways, potentially leading to the discovery of new inhibitors with improved efficacy and selectivity.

The role of computational chemistry in studying this compound cannot be overstated. Advanced computational methods allow researchers to predict binding affinities, optimize molecular structures, and simulate interactions with biological targets at an atomic level. These tools are essential for guiding experimental efforts and accelerating the drug discovery process.

In conclusion,4-nitrobenzyl 2-(3-benzyl--7--oxo--4-thia--2,6-diazabicyclo[3.][2.][0]hept--2-en--6-y1)-3-methylbut--enoate (CAS no 5027--96--93) is a fascinating molecule with significant potential in chemical biology and pharmaceutical research Its unique structural features make it an attractive candidate for further investigation into drug discovery applications such as proteolysis-targeting chimeras kinase inhibition and other therapeutic areas As research continues we can expect to see more innovative uses emerge from this remarkable compound